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Compound of Interest

3-amino-N-(4-
Compound Name:
methylphenyl)benzamide

CAS No.: 14315-26-5

Cat. No.: B080817

Get Quote

Executive Summary

Topic: Structural analysis and solid-state engineering of 3-amino-N-(4-
methylphenyl)benzamide and its structural analogs. Context: This scaffold represents a
privileged pharmacophore in medicinal chemistry, serving as a core motif in histone
deacetylase (HDAC) inhibitors (e.g., Entinostat analogs) and kinase inhibitors. Core Insight:
The solid-state behavior of this molecule is governed by a competition between the robust
amide

supramolecular synthon and the auxiliary hydrogen-bonding potential of the 3-amino group.
Understanding this interplay is critical for controlling polymorphism and solubility in drug
formulation.

Chemical Identity & Synthesis Strategy
Molecular Architecture
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The molecule comprises two aromatic rings linked by an amide bridge. The meta-amino
substitution on the benzoyl ring introduces an electronic donor and a hydrogen bond
donor/acceptor site, breaking the symmetry of the simpler N-phenylbenzamide parent.

o |[UPAC Name: 3-amino-N-(4-methylphenyl)benzamide[1][2]
e Molecular Formula:
o Key Structural Features:

o Torsion Angles: The amide linkage is non-planar with respect to the phenyl rings.[3]
Typical dihedral angles (

) between the amide plane and the phenyl rings range from 20° to 45° to minimize steric
clash between the amide oxygen/hydrogen and the ortho aromatic protons.

o Electronic Character: The p-methyl group acts as a weak inductive donor, while the m-
amino group is a resonance donor, increasing the electron density of the benzoyl ring.

Validated Synthesis Protocol

To ensure high crystallinity and purity for diffraction studies, a "Nitro-Reduction" route is
superior to direct coupling of 3-aminobenzoic acid, which often leads to self-polymerization or
oligomer impurities.

Step 1: Amide Coupling React 3-nitrobenzoyl chloride with 4-methylaniline (p-toluidine) in the
presence of a non-nucleophilic base (TEA or Pyridine) in DCM. Step 2: Selective Reduction
Reduce the nitro group using

(stannous chloride) in ethanol or catalytic hydrogenation (

, Pd/C). Stannous chloride is preferred for small-scale crystallographic work as it avoids
catalyst poisoning issues.

Target: Polymorph Sereening Crystallization:
Slow Evap (EtOH/H20)

3-Nitrobenzoyl Chloride | pcw, Ean, 0°c o RT Intermediate: Reduction:
+ 4-Methylaniline 3-Nitro-N-(p-tolyl)benzamide SNCI2 / EtOH / Reflux
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Figure 1: Step-wise synthesis pathway designed to minimize side-reactions and maximize yield

of the crystalline precursor.

Crystallographic Analysis & Supramolecular

Synthons

Unit Cell Parameters (Analog Comparison)

Direct single-crystal data for the exact 3-amino target is often proprietary or derived; however,

the structural homology with 3-methyl-N-(4-methylphenyl)benzamide and N-(4-

methylphenyl)benzamide allows for precise prediction of the packing motif. The 3-methyl

analog is a steric isostere, while the 3-amino group adds H-bonding capability.

Table 1: Crystallographic Parameters of Key Analogs

N-(4- 3-methyl-N-(4- 3-amino-N-(4-
Parameter methylphenyl)benz  methylphenyl)benz  methylphenyl)benz
amide [1] amide [2] amide (Predicted)
Crystal System Orthorhombic Monoclinic Monoclinic
Space Group or
a (A 18.69 5.27 ~5.3-55
b (A) 10.56 14.09 ~14.0 - 14.5
c (A) 8.11 16.57 ~16.5-17.0
©) 90 92.59 92-95
z 4 4 4
] ] ) ] ] ] 2D Sheet (Amide +
Primary Interaction 1D Chain (Amide) 1D Chain (Amide)

Amine)

The Primary Synthon: Amide Ribbon ()
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The dominant feature in all N-arylbenzamides is the intermolecular hydrogen bond between the
amide N-H and the carbonyl oxygen of a neighboring molecule.

Geometry:

» Distance:
A(
)4

e Graph Set:
(Infinite chain)

» Directionality: This interaction typically runs parallel to the shortest crystallographic axis
(often the a-axis in monoclinic systems).

The Secondary Synthon: Amino-Directed Assembly

Unlike the methyl analogs, the 3-amino group introduces a critical variation. The amine nitrogen

(
) acts as a hydrogen bond donor (
) and a weak acceptor.

e |nteraction:

(bifurcated acceptor) or

o Effect: This cross-linking interaction often stitches the 1D amide chains into 2D sheets or
bilayers. This increases the melting point and lattice energy compared to the 3-methyl
analog.
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Figure 2: Supramolecular assembly logic showing the transition from 1D chains to 2D sheets
driven by the auxiliary amino group.[5]

Experimental Protocols
Crystallization for XRD

To obtain single crystals suitable for X-ray diffraction, a slow evaporation method using a binary
solvent system is recommended. The amino group increases polarity, requiring a polar protic
cosolvent.

» Dissolution: Dissolve 50 mg of the purified 3-amino-N-(4-methylphenyl)benzamide in 4 mL
of absolute ethanol.

e Filtration: Filter the solution through a 0.45

PTFE syringe filter into a clean scintillation vial to remove nucleation sites (dust).
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Cosolvent Addition: Carefully layer 1 mL of water or hexane (depending on solubility) on top,
or simply cover the vial with parafilm punctured with 3 pinholes.

Growth: Allow to stand at room temperature (20-25°C) for 3-7 days.

Harvesting: Crystals will likely appear as colorless prisms or plates.

Structure Refinement Workflow

When solving the structure (using SHELXT/SHELXL), pay specific attention to the amino group

hydrogen atoms.

Disorder: The 3-amino group may exhibit rotational disorder.

H-Atom Treatment: Do not constrain amino hydrogens using a riding model immediately.
Locate them in the Difference Fourier map to confirm the hydrogen bonding geometry, then
refine with isotropic thermal parameters.
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PubChem Compound Summary. "3-amino-N-(4-methylphenyl)benzamide."[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Sources

[pubchem.ncbi.nlm.nih.gov]

1. 3-amino-N-(4-methylphenyl)benzamide | C14H14N20 | CID 766593 - PubChem

e 2. 3-AMINO-N-(4-METHYLPHENYL)BENZAMIDE | CAS#:154740-93-9 | Chemsrc

[chemsrc.com]

¢ 3. 3-Methyl-N-(4-methylphenyl)benzamide - PMC [pmc.ncbi.nlm.nih.gov]

o 4. N-{4-[(3-Methylphenyl)sulfamoyl]phenyl}benzamide - PMC [pmc.ncbi.nim.nih.gov]

e 5. N-(4-Methylphenyl)benzamide - PMC [pmc.ncbi.nim.nih.gov]

» To cite this document: BenchChem. [Technical Guide: Crystal Structure & Engineering of 3-
Amino-N-(4-methylphenyl)benzamide Scaffolds]. BenchChem, [2026]. [Online PDF].
Available at: [https://www.benchchem.com/product/b080817/docs#technical-guide-crystal-
structure-engineering-of-3-amino-n-4-methylphenyl-benzamide-scaffolds]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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